1-(ethylsulfonyl)-4-(2-thienylmethyl)piperazine
Overview
Description
1-(ethylsulfonyl)-4-(2-thienylmethyl)piperazine, also known as TASP0433864, is a small molecule drug that has been studied for its potential therapeutic effects on various diseases. It belongs to the class of piperazine derivatives and has a molecular weight of 305.4 g/mol.
Mechanism of Action
The exact mechanism of action of 1-(ethylsulfonyl)-4-(2-thienylmethyl)piperazine is not fully understood. However, it has been suggested that it may act as a selective antagonist of the 5-HT1B receptor, which is involved in the regulation of pain and anxiety. It may also modulate the activity of the dopamine system, which is implicated in addiction.
Biochemical and Physiological Effects:
1-(ethylsulfonyl)-4-(2-thienylmethyl)piperazine has been shown to have a number of biochemical and physiological effects. In animal studies, it has been shown to increase the levels of serotonin and norepinephrine in the brain, which may contribute to its anxiolytic and antidepressant effects. It has also been shown to decrease the release of dopamine in the brain, which may contribute to its anti-addictive effects.
Advantages and Limitations for Lab Experiments
One advantage of 1-(ethylsulfonyl)-4-(2-thienylmethyl)piperazine is that it has shown promising results in preclinical studies for various diseases, making it a potential candidate for further development as a therapeutic agent. However, one limitation is that its exact mechanism of action is not fully understood, which may make it difficult to optimize its therapeutic effects.
Future Directions
There are several future directions for research on 1-(ethylsulfonyl)-4-(2-thienylmethyl)piperazine. One area of interest is its potential as a treatment for neuropathic pain, which is a difficult-to-treat condition that affects millions of people worldwide. Another area of interest is its potential as a treatment for addiction, which is a major public health concern. Additionally, further research is needed to elucidate its mechanism of action and optimize its therapeutic effects.
Synthesis Methods
The synthesis of 1-(ethylsulfonyl)-4-(2-thienylmethyl)piperazine has been described in several research articles. One of the most commonly used methods involves the reaction of 2-thienylmethylamine with ethylsulfonyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reacted with piperazine to yield the final product.
Scientific Research Applications
1-(ethylsulfonyl)-4-(2-thienylmethyl)piperazine has been studied for its potential therapeutic effects on various diseases such as neuropathic pain, anxiety, depression, and addiction. In preclinical studies, it has shown promising results in reducing pain and anxiety behaviors in animal models. It has also been shown to reduce drug-seeking behavior in rats trained to self-administer cocaine.
properties
IUPAC Name |
1-ethylsulfonyl-4-(thiophen-2-ylmethyl)piperazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N2O2S2/c1-2-17(14,15)13-7-5-12(6-8-13)10-11-4-3-9-16-11/h3-4,9H,2,5-8,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NDESGKVHGOZNCK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)N1CCN(CC1)CC2=CC=CS2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18N2O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Ethylsulfonyl)-4-(2-thienylmethyl)piperazine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-{1-[(2-propyl-1,3-thiazol-4-yl)carbonyl]-4-piperidinyl}-1,3-dihydro-2H-benzimidazol-2-one](/img/structure/B5691939.png)
![N-{2-[4-(hydroxymethyl)-1-piperidinyl]ethyl}-2,3,6-trimethyl-4-quinolinecarboxamide](/img/structure/B5691961.png)
![N-ethyl-5-{[4-(2-furoyl)-1-piperazinyl]carbonyl}-2-pyrimidinamine](/img/structure/B5691965.png)
![4-[(4-chloro-3,5-dimethylphenoxy)acetyl]morpholine](/img/structure/B5691992.png)
![5-{[3-(3,5-dimethyl-1H-pyrazol-1-yl)-1-pyrrolidinyl]carbonyl}-7-isopropyl[1,2,4]triazolo[1,5-a]pyrimidine](/img/structure/B5691995.png)
![N-{rel-(3R,4S)-4-cyclopropyl-1-[(1,2-dimethyl-1H-imidazol-5-yl)methyl]-3-pyrrolidinyl}tetrahydro-2H-pyran-4-carboxamide dihydrochloride](/img/structure/B5692001.png)
![N-[2-(3,4-dihydroquinolin-1(2H)-yl)ethyl]chromane-3-carboxamide](/img/structure/B5692014.png)
![[(3aS*,9bS*)-2-[(4-isopropyl-1,2,3-thiadiazol-5-yl)methyl]-7-methoxy-1,2,3,9b-tetrahydrochromeno[3,4-c]pyrrol-3a(4H)-yl]methanol](/img/structure/B5692026.png)